Cas no 598-61-8 (methylcyclobutane)

methylcyclobutane structure
methylcyclobutane structure
Product Name:methylcyclobutane
CAS No:598-61-8
MF:C5H10
MW:70.1329016685486
CID:1617288
PubChem ID:11725
Update Time:2025-04-21

methylcyclobutane Chemical and Physical Properties

Names and Identifiers

    • methylcyclobutane
    • 1-Methylcyclobutane
    • cyclobutane, methyl-
    • BDJAEZRIGNCQBZ-UHFFFAOYSA-N
    • AKOS015907400
    • DTXSID4073916
    • 598-61-8
    • Q10329187
    • Inchi: 1S/C5H10/c1-5-3-2-4-5/h5H,2-4H2,1H3
    • InChI Key: BDJAEZRIGNCQBZ-UHFFFAOYSA-N
    • SMILES: C1(C)CCC1

Computed Properties

  • Exact Mass: 70.0783
  • Monoisotopic Mass: 70.07825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 27
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.6884
  • Melting Point: -134.55°C
  • Boiling Point: 38.85°C
  • Refractive Index: 1.3810
  • PSA: 0
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